Cas no 2228453-40-3 (3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228453-40-3
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6585990
• PubChem ID: 165838762
• Update Time: 2025-06-20

3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one
• 2228453-40-3
• EN300-1947275

• Inchi： 1S/C11H11F3O/c1-7-3-4-9(8(2)5-7)6-10(15)11(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： AFASNCSHYFFEGK-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2228453-40-3)

3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one, with the CAS number 2228453-40-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of trifluoroketones and is characterized by its aromatic ring substituted with methyl groups and a trifluoromethyl ketone moiety. The combination of these functional groups imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one consists of a 2,4-dimethylphenyl ring attached to a trifluoromethyl ketone group. The presence of the trifluoromethyl group significantly influences the compound's physical and chemical properties. Trifluoromethyl groups are known for their electron-withdrawing effect, which can enhance the reactivity of adjacent functional groups and improve the compound's stability under various conditions. This makes 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one an attractive candidate for use in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one has shown promise as an intermediate in the development of novel drugs. The trifluoromethyl group can improve the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug design. Recent studies have explored its use in the synthesis of inhibitors for various enzymes and receptors, including those involved in cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one as a key intermediate in the synthesis of potent inhibitors for protein kinases.

Beyond pharmaceutical applications, 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one has also found utility in materials science. The unique combination of aromatic and trifluoromethyl functionalities makes it suitable for the preparation of advanced materials with tailored properties. For example, it can be used as a building block for polymers with enhanced thermal stability and mechanical strength. Research published in Advanced Materials demonstrated the synthesis of high-performance polymers using 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one, which exhibited excellent thermal resistance and chemical inertness.

The synthesis of 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include Friedel-Crafts acylation followed by fluorination or direct fluorination of a suitable precursor. These methods have been optimized to minimize side reactions and maximize product quality. The choice of synthetic route often depends on the specific requirements of the application and the availability of starting materials.

In terms of safety and handling, while 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage conditions should be controlled to maintain product integrity and prevent degradation.

The future prospects for 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, there is growing interest in using this compound as a platform for developing multifunctional materials with enhanced properties for use in electronics and energy storage devices. Furthermore, its potential as a building block for novel drug candidates remains an active area of investigation.

In conclusion, 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2228453-40-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in pharmaceuticals and materials science. As research progresses and new applications are discovered, 3-(2,4-dimethylphenyl)-1,1,1-trifluoropropan-2-one is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.